![molecular formula C15H23N3O4 B6145384 1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-5-methyl-1H-pyrazole-4-carboxylic acid CAS No. 2385013-11-4](/img/no-structure.png)
1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-5-methyl-1H-pyrazole-4-carboxylic acid
Description
This compound is a complex organic molecule with the IUPAC name 1- (1- (tert-butoxycarbonyl)piperidin-4-yl)-5-methyl-1H-pyrazole-4-carboxylic acid . It has a molecular weight of 309.37 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H23N3O4/c1-10-12(13(19)20)9-16-18(10)11-5-7-17(8-6-11)14(21)22-15(2,3)4/h9,11H,5-8H2,1-4H3,(H,19,20) . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties, such as melting point or solubility, are not provided in the search results.Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause certain hazards. Specific hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the protection of the piperidine nitrogen, followed by the formation of the pyrazole ring and the deprotection of the piperidine nitrogen. The carboxylic acid group is introduced in the final step.", "Starting Materials": [ "4-piperidone", "tert-butyl 4-aminopiperidine-1-carboxylate", "methyl hydrazine", "ethyl chloroformate", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate" ], "Reaction": [ "Protection of piperidine nitrogen: 4-piperidone is reacted with tert-butyl 4-aminopiperidine-1-carboxylate in the presence of sodium hydroxide to form 1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}piperidine.", "Formation of pyrazole ring: 1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}piperidine is reacted with methyl hydrazine and ethyl chloroformate in the presence of sodium bicarbonate to form 1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-5-methyl-1H-pyrazole-4-carboxylic acid tert-butyl ester.", "Deprotection of piperidine nitrogen: 1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-5-methyl-1H-pyrazole-4-carboxylic acid tert-butyl ester is treated with hydrochloric acid to remove the tert-butyl protecting group and form 1-{1-[(carboxy)piperidin-4-yl}-5-methyl-1H-pyrazole-4-carboxylic acid.", "Introduction of carboxylic acid group: 1-{1-[(carboxy)piperidin-4-yl}-5-methyl-1H-pyrazole-4-carboxylic acid is treated with sodium hydroxide to form the sodium salt of the compound." ] } | |
CAS RN |
2385013-11-4 |
Product Name |
1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-5-methyl-1H-pyrazole-4-carboxylic acid |
Molecular Formula |
C15H23N3O4 |
Molecular Weight |
309.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
